Cy5-PEG5-amine HCl salt

• Molecular Formula: C44H66Cl2N4O6
• Molecular Weight: 817.934
• IUPAC Name: 2-[2-[2-[2-[2-[2-[6-[(2E)-3,3-dimethyl-2-[(2E,4E)-5-(1,3,3-trimethylindol-1-ium-2-yl)penta-2,4-dienylidene]indol-1-yl]hexanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylazanium;dichloride
• InChI: InChI=1S/C44H64N4O6.2ClH/c1-43(2)36-16-11-13-18-38(36)47(5)40(43)20-8-6-9-21-41-44(3,4)37-17-12-14-19-39(37)48(41)25-15-7-10-22-42(49)46-24-27-51-29-31-53-33-35-54-34-32-52-30-28-50-26-23-45;;/h6,8-9,11-14,16-21H,7,10,15,22-35,45H2,1-5H3;2*1H
• InChI Key: MQNJWJLJPFPLFP-UHFFFAOYSA-N
• SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCCCCC(=O)NCCOCCOCCOCCOCCOCC[NH3+])(C)C)C)C.[Cl-].[Cl-]
• Appearance: Solid powder
• solubility: Soluble in DMSO, DMF, DCM
• synonyms: Cy5-PEG5-amine HCl salt

Description

Cy5-PEG5-amine HCl salt is a PEG derivative containing a cyanine dye with excitation/emission maximum 649/667 nm and a free amine group, which will be reactive with cabroxylic acid, activated NHS ester, carbonyl (ketone, aldehyde) etc. The hydophilic PEG spacer increases solubility in aqueous media.

Scientific Research Applications

1. Synthesis and Polymer Studies

Cy5-PEG5-amine HCl salt can be used in the synthesis of novel polymers. For example, the study of ionic polymers involving amine salts and their behavior in aqueous two-phase systems offers insights into the development of cationic polyelectrolytes and anionic polyelectrolytes, which have applications in materials science (Al-Muallem et al., 2002).

2. Biomedical and Tissue Engineering

In the field of tissue engineering, hydrogels based on poly(ethylene glycol) (PEG) and cystamine have been fabricated for soft-tissue engineering applications. These hydrogels, incorporating elements like Cy5-PEG5-amine, have demonstrated potential for use as scaffolds supporting tissue growth and regeneration (Hamid et al., 2010).

3. Diagnostic Imaging and Nanotechnology

Cy5-PEG5-amine HCl salt is also instrumental in creating contrast agents for medical imaging. For instance, PEGylated dendrimer-entrapped gold nanoparticles have been synthesized for in vivo blood pool and tumor imaging, enhancing the capabilities of computed tomography in cancer diagnosis (Peng et al., 2012).

4. Synthesis of Hydrogels for Medical Use

The synthesis of photodegradable hydrogels, where elements like Cy5-PEG5-amine are used, creates materials that can dynamically change in response to light. This has significant implications in 2D and 3D cell culture, providing a way to study cell-material interactions under varying conditions (Kloxin et al., 2010).

5. Drug Delivery Systems

Cy5-PEG5-amine HCl salt is also useful in developing drug delivery vehicles. The introduction of hydrophilic components like amines onto a degradable polymer platform facilitates the creation of biocompatible and biodegradable materials for nanobiomedicine, expanding the range of drug and gene delivery systems (Venkataraman et al., 2017).

6. Enhancing Nanoparticle Targeting

Adjusting the ligand grafting density and combining PEG spacers of different lengths can fine-tune the targeting capacity of nanoparticles. This approach maximizes cell-nanoparticle specific interactions, improving the performance of neuron-targeted gene-carrying nanoparticles (Pereira Gomes et al., 2018).